Cas no 1203263-14-2 (1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole)

• Product Name: 1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole
• CAS No: 1203263-14-2
• MF: C₂₅H₂₆N₄O₂
• MW: 414.499545574188
• CID: 6511794
• PubChem ID: 30363083
• Update Time: 2025-07-09

1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole
• 1203263-14-2
• F5528-0765
• VU0646347-1
• 2,3-dihydroindol-1-yl-[1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]methanone
• AKOS024512341
• indolin-1-yl(1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)methanone
• 1-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carbonyl}-2,3-dihydro-1H-indole

• Inchi： 1S/C25H26N4O2/c1-31-23-9-5-3-7-20(23)21-10-11-24(27-26-21)28-15-12-19(13-16-28)25(30)29-17-14-18-6-2-4-8-22(18)29/h2-11,19H,12-17H2,1H3
• InChI Key： ISRFVCHLFJPQBY-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(C3C=CC=CC=3OC)N=N2)CC1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 414.20557608g/mol
• Monoisotopic Mass: 414.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole

Professional Introduction to Compound with CAS No 1203263-14-2 and Product Name: 1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole

The compound with the CAS number 1203263-14-2 and the product name 1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric regions, including a pyridazine core, a piperidine moiety, and an indole scaffold, positions this compound as a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the design of pharmacologically active molecules. The pyridazine moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Its structural flexibility allows for the facile introduction of diverse functional groups, making it an attractive component in medicinal chemistry. In the context of this compound, the 2-methoxyphenyl substituent appended to the pyridazine ring introduces additional electronic and steric effects that can influence binding interactions with biological targets.

The piperidine ring is another critical feature of this compound, contributing to its overall pharmacological profile. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs, where they often serve as key pharmacophores due to their ability to cross the blood-brain barrier. The incorporation of a piperidine moiety into this molecule suggests potential applications in neuropharmacology and related therapeutic areas. Furthermore, the carbonyl group at the 4-position of the piperidine ring provides a site for further functionalization, enabling the synthesis of analogs with tailored biological activities.

The indole scaffold is yet another key structural element that contributes to the compound's complexity and potential therapeutic relevance. Indole derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a dihydroindole moiety in this compound may enhance its solubility and bioavailability while also influencing its interaction with biological targets. The overall structure of 1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole thus presents a rich landscape for exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been particularly valuable in understanding how this compound interacts with potential targets such as enzymes and receptors. For instance, computational models suggest that the pyridazine and piperidine moieties may engage in critical interactions with active sites of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These insights have guided experimental efforts toward optimizing the compound's pharmacological properties.

In vitro studies have begun to unravel the biological activities of this compound. Initial experiments indicate that it exhibits promising effects on targets relevant to neurological disorders. The ability of the indole scaffold to modulate neurotransmitter systems makes it a candidate for treating conditions such as depression and epilepsy. Additionally, the 2-methoxyphenyl substituent may contribute to its ability to interact with specific receptors or enzymes implicated in these diseases. These findings underscore the potential of this compound as a lead molecule for further development.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic chemistry. The multi-step process involves strategic functionalization at multiple positions on the molecular framework. Key synthetic steps include introducing the pyridazine core followed by appending the piperidine and indole moieties. Each step is carefully designed to preserve functional groups essential for biological activity while ensuring high yield and purity. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally sustainable.

Future research directions for this compound include exploring its mechanism of action and optimizing its pharmacokinetic properties. Preclinical studies are planned to evaluate its efficacy and safety profiles in animal models. These studies will provide critical data for determining whether this molecule progresses into clinical development as a therapeutic agent. Additionally, researchers are investigating analogs derived from this scaffold to identify more potent or selective derivatives with improved pharmacological profiles.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carbonyl}-2,3-dihydro-1H-indole exemplifies how structural innovation can lead to new therapeutic opportunities. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for next-generation drugs that address unmet medical needs more effectively than ever before.